1,2,3,4,5,6-Hexakis[2-(methyldichlorosilyl)ethyl]benzene

• IUPAC Name: dichloro-methyl-[2-[2,3,4,5,6-pentakis[2-[dichloro(methyl)silyl]ethyl]phenyl]ethyl]silane
• InChI: InChI=1S/C24H42Cl12Si6/c1-37(25,26)13-7-19-20(8-14-38(2,27)28)22(10-16-40(4,31)32)24(12-18-42(6,35)36)23(11-17-41(5,33)34)21(19)9-15-39(3,29)30/h7-18H2,1-6H3
• InChI Key: ZRACHDWEPBOVAJ-UHFFFAOYSA-N
• Canonical SMILES: C[Si](CCC1=C(C(=C(C(=C1CC[Si](C)(Cl)Cl)CC[Si](C)(Cl)Cl)CC[Si](C)(Cl)Cl)CC[Si](C)(Cl)Cl)CC[Si](C)(Cl)Cl)(Cl)Cl
• Molecular Formula: C24H42Cl12Si6
• DSSTOX Substance ID: DTXSID90473345
• Molecular Weight: 924.5 g/mol
• CAS RN: 194933-15-8

Description

1,2,3,4,5,6-Hexakis[2-(methyldichlorosilyl)ethyl]benzene, commonly known as HDMEB, is a novel organosilicon compound that has been used in a variety of scientific research applications. HDMEB is a stable, non-toxic compound that has been used to study the mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.

Scientific Research Applications

• Synthesis and Structural Analysis : Cho et al. (1997) reported the Friedel−Crafts alkylation of vinyldichloromethylsilane to benzene, resulting in hexakis((dichloromethylsilyl)ethyl)benzene. This compound was then converted to various derivatives for X-ray diffraction studies, which are essential for understanding the molecular structures of these compounds (Cho et al., 1997).

• Inclusion Compounds and Crystal Structures : Bourne et al. (1996) explored inclusion compounds of hexakis(3-hydroxy-3,3-diphenylprop-2-ynyl)benzene with several ketones and ethers. The crystal structures and thermal analysis provided insights into the kinetic parameters and mechanisms for the desolvation reactions, which are relevant for the understanding of molecular interactions in inclusion compounds (Bourne et al., 1996).

• Electrochemical Behavior of Hindered Aromatic Compounds : Fabre et al. (2002) studied the electrochemical behavior of hexakis(alkylsulfonyl)benzenes. Their research focused on the conformational changes of these compounds during reduction, which is vital for understanding the redox properties of such complex molecules (Fabre et al., 2002).

• Engineering of Molecular Crystals : Maly et al. (2007) worked on engineering hydrogen-bonded molecular crystals built from derivatives of hexaphenylbenzene. Their research is significant for designing crystals with predetermined properties, especially for applications in material science and nanotechnology (Maly et al., 2007).

• Polyfunctional Silicon-Containing Amines : Ladilina et al. (2002) synthesized new polyfunctional silicon-containing amines from hexakis(methyldichlorosilylethyl)benzene, exploring their reactions with cobalt(ii) chloride and dicobalt octacarbonyl. This research is relevant to the development of new materials and catalysts (Ladilina et al., 2002).

Mechanism of Action

Target of Action

1,2,3,4,5,6-Hexakis[2-(methyldichlorosilyl)ethyl]benzene is a chemical intermediate It’s often the case that such organochlorosilanes are used in the synthesis of more complex molecules in the field of organic chemistry .

Mode of Action

The exact mode of action of this compound is not well-documented. As a chemical intermediate, it likely interacts with other compounds to form new chemical structures. The specific interactions would depend on the reaction conditions and the other compounds present .

Biochemical Pathways

As a chemical intermediate, its primary role is likely in the synthesis of other compounds, rather than directly interacting with biological systems .

Pharmacokinetics

Given its use as a chemical intermediate, it’s likely that these properties would be highly dependent on the specific context in which the compound is used .

Result of Action

As a chemical intermediate, its primary effect is likely the formation of new chemical structures during synthesis .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as temperature, pH, and the presence of other chemicals can all impact how this compound behaves. For example, it’s noted that hydrogen chloride may be formed by reaction with water and moisture in air .